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Compound of Interest

Compound Name: Sodium trichloroacetate

Cat. No.: B1262058

A Comprehensive Guide to the Solubility of
Sodium Trichloroacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of sodium trichloroacetate
across a range of common laboratory solvents. The information contained herein is intended to
support research and development activities by providing a clear understanding of the
dissolution characteristics of this compound. This document presents quantitative solubility
data, detailed experimental protocols for solubility determination, and a visual representation of
the experimental workflow.

Core Properties of Sodium Trichloroacetate

Sodium trichloroacetate (NaTCA) is the sodium salt of trichloroacetic acid, with the chemical
formula CCIsCOzNa.[1] It typically appears as a white to off-white powder or granular crystals.
[1][2] The compound is known to be hygroscopic, readily absorbing moisture from the
atmosphere, which necessitates storage in dry, sealed conditions.[1][2]

Quantitative Solubility Data

The solubility of sodium trichloroacetate has been determined in various solvents. The
following table summarizes the available quantitative data at 25 °C, unless otherwise specified.
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Solvent Solubility Temperature (°C)
Water 120 g/100 mL][3] 25
55-120 g/100 mL[1] 25

1.2 kg/L [3] 25

Methanol 232 g/L[3] 25
Ethanol Soluble[1][3]

Acetone 7.6 g/L[3] 25
Diethyl Ether 0.2 g/L[3] 25
Benzene 0.07 g/L[3] 25
Carbon Tetrachloride 0.04 g/L[3] 25
Heptane 0.02 g/L[3] 25

Sodium trichloroacetate exhibits exceptional solubility in water and good solubility in polar
protic solvents like methanol and ethanol.[1][3] Its solubility is significantly lower in less polar
and non-polar solvents.[3]

Experimental Protocol for Determining Solubility

The following is a detailed methodology for the experimental determination of the solubility of a
solid compound, such as sodium trichloroacetate, in a liquid solvent. This protocol is a
synthesized procedure based on established principles of solubility measurement.

Objective: To determine the saturation solubility of sodium trichloroacetate in a given solvent
at a specific temperature.

Materials:
e Sodium trichloroacetate (analytical grade)

¢ Solvent of interest (HPLC grade or equivalent)
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e Analytical balance (readable to +0.0001 g)

¢ Vials with screw caps

o Constant temperature shaker bath or incubator

o Syringe filters (e.g., 0.45 um PTFE)

e Syringes

e Volumetric flasks

o Appropriate analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer,
HPLC)

Procedure:

o Preparation of Supersaturated Solutions:

o Add an excess amount of sodium trichloroacetate to a series of vials.

o Accurately pipette a fixed volume of the solvent into each vial.

o Securely cap the vials to prevent solvent evaporation.

o Equilibration:

o Place the vials in a constant temperature shaker bath set to the desired experimental
temperature.

o Allow the mixtures to equilibrate for a predetermined period (e.g., 24-48 hours) with
continuous agitation. This ensures that the solution reaches saturation.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the experimental temperature for
a sufficient time to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.
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o Immediately filter the collected supernatant through a syringe filter into a clean, pre-
weighed vial to remove any undissolved solid particles.

o Gravimetric Analysis (for non-volatile solvents):

o

Weigh the vial containing the filtered saturated solution.

[e]

Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant
weight of the dissolved solid is achieved.

Calculate the mass of the dissolved sodium trichloroacetate and the mass of the

[e]

solvent.

[e]

Express the solubility in terms of g/100 g of solvent or g/L.
e Instrumental Analysis (for volatile solvents or low concentrations):

o Accurately dilute the filtered saturated solution with the solvent to a concentration within
the linear range of the analytical instrument.

o Prepare a series of standard solutions of sodium trichloroacetate of known
concentrations.

o Analyze the standard solutions and the diluted sample solution using the chosen analytical
method (e.g., measuring absorbance at a specific wavelength for UV-Vis).

o Construct a calibration curve from the data of the standard solutions.

o Determine the concentration of the diluted sample from the calibration curve and,
accounting for the dilution factor, calculate the solubility of sodium trichloroacetate in the
solvent.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety glasses and
gloves.

o Handle sodium trichloroacetate in a well-ventilated area or a fume hood.
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o Consult the Safety Data Sheet (SDS) for sodium trichloroacetate and the chosen solvent

before starting the experiment.[4]

Experimental Workflow Visualization

The logical flow of the experimental protocol for determining solubility can be visualized as

follows:
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Caption: Workflow for determining the solubility of a solid in a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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